![molecular formula C18H22N4O2 B4681545 N-(4-methoxyphenyl)-4-(4-pyridinylmethyl)-1-piperazinecarboxamide](/img/structure/B4681545.png)
N-(4-methoxyphenyl)-4-(4-pyridinylmethyl)-1-piperazinecarboxamide
Overview
Description
N-(4-methoxyphenyl)-4-(4-pyridinylmethyl)-1-piperazinecarboxamide, also known as MPPI, is a chemical compound that belongs to the piperazine family. It has been studied for its potential use in the treatment of various neurological disorders, including Parkinson's disease, schizophrenia, and depression.
Mechanism of Action
The exact mechanism of action of N-(4-methoxyphenyl)-4-(4-pyridinylmethyl)-1-piperazinecarboxamide is not fully understood. However, it is believed to act as a dopamine D3 receptor antagonist and a serotonin 5-HT1A receptor agonist. By modulating these receptors, this compound can regulate the levels of dopamine and serotonin in the brain, which can improve cognitive function and alleviate symptoms of neurological disorders.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It can increase the levels of dopamine and serotonin in the brain, which can improve cognitive function and alleviate symptoms of neurological disorders. This compound can also reduce inflammation and oxidative stress, which can contribute to the neuroprotective effects of the compound.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-(4-methoxyphenyl)-4-(4-pyridinylmethyl)-1-piperazinecarboxamide in lab experiments is its high yield and purity, which makes it easy to work with. This compound is also relatively stable and can be stored for long periods of time without degradation. However, one limitation of using this compound is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.
Future Directions
There are a number of future directions for research on N-(4-methoxyphenyl)-4-(4-pyridinylmethyl)-1-piperazinecarboxamide. One area of interest is the development of more potent and selective dopamine D3 receptor antagonists and serotonin 5-HT1A receptor agonists. Another area of interest is the investigation of the neuroprotective effects of this compound in animal models of other neurological disorders, such as multiple sclerosis and traumatic brain injury. Additionally, the potential use of this compound in combination with other drugs for the treatment of neurological disorders should be explored.
Scientific Research Applications
N-(4-methoxyphenyl)-4-(4-pyridinylmethyl)-1-piperazinecarboxamide has been extensively studied for its potential use in the treatment of various neurological disorders. It has been shown to have neuroprotective effects and can improve cognitive function in animal models of Parkinson's disease and Alzheimer's disease. This compound has also been studied for its potential use in the treatment of depression and schizophrenia.
properties
IUPAC Name |
N-(4-methoxyphenyl)-4-(pyridin-4-ylmethyl)piperazine-1-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N4O2/c1-24-17-4-2-16(3-5-17)20-18(23)22-12-10-21(11-13-22)14-15-6-8-19-9-7-15/h2-9H,10-14H2,1H3,(H,20,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NHSALBCDZADIMK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)NC(=O)N2CCN(CC2)CC3=CC=NC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N4O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.